Cas no 13293-59-9 (3-Methyl-1-cyclohexanecarboxylic Acid)

• Product Name: 3-Methyl-1-cyclohexanecarboxylic Acid
• CAS No: 13293-59-9
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD00074908
• CID: 183856
• PubChem ID: 114490
• Update Time: 2025-07-20

3-Methyl-1-cyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Methylcyclohexanecarboxylic acid
• 3-METHYL-1-CYCLOHEXANECARBOXYLIC ACID
• 3-methylcyclohexane-1-carboxylic acid
• Cyclohexanecarboxylicacid, 3-methyl-
• 3-Methyl-1-cyclohexanecarboxylic acid,mixture of cis and trans
• 3-Methyl-cyclohexancarbonsaeure
• cis
• Hexahydro-m-toluylsaeure
• trans-3-Methylcyclohexanecarboxylic acid
• 3-Methyl-1-cyclohexanecarboxylic acid, mixture of cis and trans 98%
• 3-METHYL-1-CYCLOHEXANECARBOXYLIC ACID, 9 8%, MIXTURE OF CIS AND TRANS
• 3-Methyl-cyclohexanecarboxylic acid
• E73744
• 1821725-40-9
• J-006256
• A15198
• (1S,3R)-3-Methyl-cyclohexanecarboxylic acid
• 3-methylcyclohexanecarboxylicacid
• BCP27075
• Z792377174
• 1821712-22-4
• (1R,3R)-3-Methyl-cyclohexanecarboxylicacid
• MFCD00074908
• 13293-59-9
• SB34499
• trans-3-Methyl-cyclohexanecarboxylic acid
• (1R,3S)-3-Methyl-cyclohexanecarboxylic acid
• (1R,3R)-3-Methyl-cyclohexanecarboxylic acid
• AKOS009157143
• Hexahydro-m-toluylsaure
• CS-0204578
• 73873-49-1
• SCHEMBL254912
• FT-0749205
• 3-Methylcyclohexanecarboxylic acid #
• NoName_294
• EINECS 236-314-1
• EN300-83776
• SB34501
• NS00051829
• SY036588
• SB34505
• Cyclohexanecarboxylic acid, 3-methyl-
• AS-63458
• DTXSID50901210
• 1821742-33-9
• 3-Methyl-1-cyclohexanecarboxylic acid pound not mixture of cis and trans
• 3-Methyl-1-cyclohexanecarboxylic Acid

• MDL： MFCD00074908
• Inchi： 1S/C8H14O2/c1-6-3-2-4-7(5-6)8(9)10/h6-7H,2-5H2,1H3,(H,9,10)
• InChI Key： CIFSKZDQGRCLBN-UHFFFAOYSA-N
• SMILES： OC(C1CCCC(C)C1)=O

Computed Properties

• Exact Mass: 142.09900
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 0.989 g/mL at 25 °C(lit.)
• Melting Point: 175 °C (decomposition) (benzene ligroine )
• Boiling Point: 136-138 ºC (17 Torr)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.459(lit.)
• Solubility: Slightly soluble (3.8 g/l) (25 º C),
• PSA: 37.30000
• LogP: 1.89730
• Solubility: Not available
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-Methyl-1-cyclohexanecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-Methyl-1-cyclohexanecarboxylic Acid

Comprehensive Overview of 3-Methyl-1-cyclohexanecarboxylic Acid (CAS No. 13293-59-9): Properties, Applications, and Industry Insights

3-Methyl-1-cyclohexanecarboxylic Acid (CAS No. 13293-59-9) is a versatile cyclohexane derivative widely utilized in pharmaceutical, fragrance, and specialty chemical industries. This carboxylic acid compound features a methyl group at the 3-position of the cyclohexane ring, imparting unique steric and electronic properties that make it valuable for synthetic applications. With growing interest in bio-based intermediates and sustainable chemistry, this compound has gained attention for its role in green synthesis pathways.

The molecular structure of 3-Methyl-1-cyclohexanecarboxylic Acid contributes to its chiral properties, making it relevant in asymmetric synthesis—a hot topic in drug development. Researchers frequently search for "chiral building blocks for APIs" or "cyclohexane derivatives in drug design," reflecting industry demand for structurally complex intermediates. Its lipophilic character also aligns with current trends in prodrug formulation, addressing challenges in drug bioavailability.

In fragrance applications, this compound's cyclic aliphatic structure provides stability to scent profiles, answering formulators' needs for "long-lasting fragrance fixatives." The methyl group's position influences its odor characteristics, with patents highlighting its use in woody-amber accords. Sustainability-conscious manufacturers increasingly inquire about "plant-derived cyclohexane analogs," driving innovation in production methods.

Analytical characterization of 13293-59-9 reveals important physicochemical data: melting point (98-102°C), boiling point (265°C at 760 mmHg), and logP (2.1). These parameters are critical for researchers comparing "cyclohexanecarboxylic acid solubility" or "thermal stability of aliphatic acids." Advanced techniques like HPLC purity analysis and chiral separation methods are frequently discussed in quality control forums.

The compound's synthesis typically involves hydrogenation of aromatic precursors or biocatalytic routes—topics trending in "green chemistry optimization" searches. Recent publications explore enzymatic resolution methods to obtain optically pure isomers, responding to pharmaceutical industry demands for "high-efficiency chiral synthesis." Process chemists often seek "scale-up protocols for cyclohexane derivatives" to bridge lab-scale and production needs.

Regulatory aspects of 3-Methyl-1-cyclohexanecarboxylic Acid comply with major chemical inventories (TSCA, EINECS, etc.), with safety data emphasizing proper laboratory handling procedures. While not classified as hazardous under GHS, material safety discussions frequently include "carboxylic acid storage best practices" and "compatibility with common reagents."

Emerging applications in material science leverage the compound's rigidity for designing polymeric modifiers. Patent analyses show growing use in epoxy resin formulations and specialty coatings, particularly for queries like "cycloaliphatic acid crosslinkers." The dielectric properties of derivatives are being investigated for electronic materials, connecting to searches for "high-performance insulating materials."

Market intelligence indicates rising demand for 13293-59-9 in Asia-Pacific regions, correlating with increased searches for "cyclohexanecarboxylic acid suppliers" and "custom synthesis services." Quality specifications—especially regarding isomeric purity and residual solvent levels—remain key purchasing criteria, as evidenced by procurement forum discussions.

Future research directions may explore catalytic asymmetric hydrogenation improvements or biodegradation pathways, addressing sustainability questions like "environmental fate of cyclohexane derivatives." The compound's potential in flavor encapsulation systems also aligns with food technology trends toward "controlled-release delivery systems."

For analytical laboratories, method development resources often focus on "GC-MS analysis of alicyclic acids" and "NMR characterization of methylcyclohexane isomers." The compound's distinctive fragmentation patterns make it a useful reference standard in mass spectrometry studies of cyclic aliphatic compounds.

In educational contexts, 3-Methyl-1-cyclohexanecarboxylic Acid serves as an excellent model compound for teaching conformational analysis and steric effects in organic chemistry. Academic searches frequently include "cyclohexane ring strain demonstrations" and "carboxylic acid derivatization experiments," highlighting its pedagogical value.